Cas no 97817-83-9 ([(5S)-8-[2-[[(3S,5S,8R,9S,10S,13R,17S)-10-formyl-5,14-dihydroxy-13-methyl-17-(5-oxotetrahydrofuran-3-yl)-2,3,4,6,7,8,9,11,12,17-decahydro-1H-cyclopenta[a]phenanthren-3-yl]oxy]-2-oxo-ethyl]-8-methyl-8-azoniabicyclo[3.2.1]octan-3-yl] 3-hydroxy-2-phenyl-prop)

• Product name: [(5S)-8-[2-[[(3S,5S,8R,9S,10S,13R,17S)-10-formyl-5,14-dihydroxy-13-methyl-17-(5-oxotetrahydrofuran-3-yl)-2,3,4,6,7,8,9,11,12,17-decahydro-1H-cyclopenta[a]phenanthren-3-yl]oxy]-2-oxo-ethyl]-8-methyl-8-azoniabicyclo[3.2.1]octan-3-yl] 3-hydroxy-2-phenyl-prop
• CAS No: 97817-83-9
• MF: C₄₂H₅₆NO₁₀+^.Br-
• MW: 814.798740000001
• CID: 1992063
• PubChem ID: 3062342

[(5S)-8-[2-[[(3S,5S,8R,9S,10S,13R,17S)-10-formyl-5,14-dihydroxy-13-methyl-17-(5-oxotetrahydrofuran-3-yl)-2,3,4,6,7,8,9,11,12,17-decahydro-1H-cyclopenta[a]phenanthren-3-yl]oxy]-2-oxo-ethyl]-8-methyl-8-azoniabicyclo[3.2.1]octan-3-yl] 3-hydroxy-2-phenyl-prop Chemical and Physical Properties

Names and Identifiers

• [(5S)-8-[2-[[(3S,5S,8R,9S,10S,13R,17S)-10-formyl-5,14-dihydroxy-13-methyl-17-(5-oxotetrahydrofuran-3-yl)-2,3,4,6,7,8,9,11,12,17-decahydro-1H-cyclopenta[a]phenanthren-3-yl]oxy]-2-oxo-ethyl]-8-methyl-8-azoniabicyclo[3.2.1]octan-3-yl] 3-hydroxy-2-phenyl-prop
• [(5S)-8-[2-[[(3S,5S,8R,9S,10S,13R,17S)-10-formyl-5,14-dihydroxy-13-methyl-17-(5-oxotetrahydrofuran-3-yl)-2,3,4,6,7,8,9,11,12,17-decahydro-1H-cyclopenta[a]phenanthren-3-yl]oxy]-2-oxo-ethyl]-8-methyl-8-
• Card-20(22)-enolide, 5,14-dihydroxy-3-(((3-(3-hydroxy-1-oxo-2-phenylpropoxy)-8-methyl-8-azoniabicyclo(3.2.1)oct-8-yl)acetyl)oxy)-19-oxo-, bromide, (3-beta,(1-alpha,3-beta(S), 5-alpha),5-beta)-
• 97817-83-9
• DTXSID30913634
• 5,14-Dihydroxy-3-[({3-[(3-hydroxy-2-phenylpropanoyl)oxy]-8-methyl-8-azabicyclo[3.2.1]octan-8-ium-8-yl}acetyl)oxy]-19-oxocard-15-enolide bromide

• Inchi： InChI=1S/C42H56NO10.BrH/c1-39-14-11-34-35(42(39,50)17-13-33(39)27-18-36(46)51-24-27)12-16-41(49)21-30(10-15-40(34,41)25-45)52-37(47)22-43(2)28-8-9-29(43)20-31(19-28)53-38(48)32(23-44)26-6-4-3-5-7-26;/h3-7,13,17,25,27-35,44,49-50H,8-12,14-16,18-24H2,1-2H3;1H/q+1;/p-1/t27?,28-,29?,30-,31?,32?,33-,34-,35+,39+,40-,41-,42?,43?;/m0./s1
• InChI Key： GGOYUURAQUQKBQ-FJQLUOQBSA-M
• SMILES： CC12CCC3C(C1(C=CC2C4CC(=O)OC4)O)CCC5(C3(CCC(C5)OC(=O)C[N+]6(C7CCC6CC(C7)OC(=O)C(CO)C8=CC=CC=C8)C)C=O)O.[Br-]

Computed Properties

• Exact Mass: 813.30876
• Monoisotopic Mass: 813.30876
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 54
• Rotatable Bond Count: 11
• Complexity: 1480
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 157

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C